Cas no 2138065-00-4 (2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid)

• Product Name: 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
• CAS No: 2138065-00-4
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 6557133
• PubChem ID: 165489905
• Update Time: 2025-05-20

2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
• 2138065-00-4
• EN300-1139685

• Inchi： 1S/C11H15FN2O2/c1-14-9(10(12)11(15)16)6-8(13-14)7-4-2-3-5-7/h6-7,10H,2-5H2,1H3,(H,15,16)
• InChI Key： DSDOLYYXIFTTSA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC(C2CCCC2)=NN1C

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid

Comprehensive Overview of 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138065-00-4)

The compound 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138065-00-4) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentyl and fluoroacetic acid moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agrochemicals. The presence of the fluoroacetic acid group in this compound is particularly noteworthy, as it can influence the electronic and steric properties of molecules, thereby improving their interaction with biological systems. This has led to increased searches for terms like "fluorinated pyrazole applications" and "CAS 2138065-00-4 uses" in scientific databases.

The synthesis of 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid typically involves multi-step organic reactions, including cyclization and fluorination processes. Its cyclopentyl ring contributes to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. This characteristic has sparked interest in forums and research communities, where queries such as "how to synthesize fluorinated pyrazoles" and "role of cyclopentyl in drug design" are frequently discussed.

From an industrial perspective, this compound is also being explored for its potential in crop protection. The agrochemical sector is increasingly adopting fluorine-containing molecules due to their efficacy at lower doses, reducing environmental impact. Searches related to "fluoroacetic acid derivatives in agriculture" highlight this emerging trend. However, rigorous testing is essential to ensure safety and compliance with global regulatory standards.

In conclusion, 2-(3-cyclopentyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138065-00-4) represents a versatile compound with broad applications in life sciences and agriculture. Its structural complexity and functional groups make it a subject of ongoing research, addressing key challenges in drug development and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.